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Compound of Interest

Compound Name: Copper neodecanoate

Cat. No.: B8117835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of copper
neodecanoate in wood preservation, including its mechanism of action, efficacy against

common wood-destroying organisms, and protocols for its evaluation.

Introduction to Copper Neodecanoate in Wood
Preservation
Copper neodecanoate is a third-generation copper-based wood preservative, belonging to the

copper carboxylate family. It is an oil-borne preservative that offers protection against fungal

decay and insect attack.[1] Unlike first-generation preservatives like chromated copper

arsenate (CCA), copper neodecanoate does not contain chromium or arsenic, making it a

more environmentally acceptable alternative for many applications.[2] Its efficacy is derived

from the fungicidal and insecticidal properties of the copper ion.[3][4]

Mechanism of Action: The primary mode of action of copper neodecanoate involves the

interaction of copper ions with vital life processes in fungi and insects. Copper is a broad-

spectrum biocide that, in sufficient concentrations, is toxic to a wide range of organisms. The

lipophilic nature of the neodecanoate carrier facilitates the penetration of the copper into the

wood structure. Once in the wood, the copper ions are believed to act by:
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Enzyme Inhibition: Copper ions can bind to sulfhydryl groups in enzymes, disrupting their

function and interfering with essential metabolic pathways in fungi and insects.[3]

Oxidative Damage: Copper can catalyze the formation of reactive oxygen species (ROS),

which can lead to oxidative damage to cellular components such as proteins, lipids, and

DNA.

Disruption of Cell Membranes: The accumulation of copper can alter the permeability and

integrity of cell membranes, leading to cell death.

The efficacy of copper-based preservatives is primarily exerted by the soluble form of copper

(Cu2+ ions).[4]

Data Presentation
Table 1: Efficacy of Copper Neodecanoate against Wood
Decay Fungi (Field Stake Test)
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Preservativ
e System

Carrier
Retention (
kg/m ³)

Test Site
Exposure
Time
(years)

Index of
Condition
(IC)

Copper

Neodecanoat

e (ND)

Toluene 1.6
Dorman Lake

(DOR)
5 ~8.5

Copper

Neodecanoat

e (ND)

Toluene 3.2
Dorman Lake

(DOR)
5 ~9.5

Copper

Neodecanoat

e (ND)

Toluene 6.4
Dorman Lake

(DOR)
5 ~10

Copper

Neodecanoat

e (ND)

Toluene 1.6
Saucier

(SAU)
5 ~7.0

Copper

Neodecanoat

e (ND)

Toluene 3.2
Saucier

(SAU)
5 ~8.5

Copper

Neodecanoat

e (ND)

Toluene 6.4
Saucier

(SAU)
5 ~9.5

Copper

Naphthenate

(CuN)

Toluene 1.6
Dorman Lake

(DOR)
5 ~8.0

Copper

Naphthenate

(CuN)

Toluene 3.2
Dorman Lake

(DOR)
5 ~9.0

Copper

Naphthenate

(CuN)

Toluene 6.4
Dorman Lake

(DOR)
5 ~10

Copper

Naphthenate

Toluene 1.6 Saucier

(SAU)

5 ~6.5
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(CuN)

Copper

Naphthenate

(CuN)

Toluene 3.2
Saucier

(SAU)
5 ~8.0

Copper

Naphthenate

(CuN)

Toluene 6.4
Saucier

(SAU)
5 ~9.0

Source: Adapted from Barnes et al., 2004.[1] The Index of Condition (IC) is a measure of the

stake's condition, with 10 being sound and 0 being completely decayed.

Table 2: Leaching of Copper from Treated Wood
(Simulated Rainfall)

Preservative
System

Wood Species
Initial Copper
Retention (
kg/m ³)

Total Rainfall
(mm)

Cumulative
Copper
Leached (%)

CCA Southern Pine 4.0 762 ~0.2 - 0.7

ACQ Southern Pine 4.0 Not specified Not specified

Copper Azole

(CA)
Southern Pine Not specified Not specified Not specified

Copper

Neodecanoate
Not specified Not specified Not specified

Data not

available

Note: Specific leaching data for copper neodecanoate was not available in the searched

literature. The table includes data for other copper-based preservatives for comparative

context. Leaching rates are influenced by factors such as wood species, preservative retention,

and environmental conditions.[5][6]

Experimental Protocols
Protocol for Determining Preservative Retention
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Objective: To determine the amount of copper neodecanoate preservative retained in the

wood after treatment.

Methodology:

Sample Preparation: Prepare a set of wood specimens of known dimensions and initial

oven-dry weight.

Preservative Treatment: Treat the wood specimens with a copper neodecanoate solution of

a known concentration using a suitable impregnation method (e.g., vacuum-pressure

impregnation).

Post-Treatment Weighing: After treatment, wipe off any excess preservative from the surface

of the specimens and weigh them to determine the amount of preservative solution

absorbed.

Retention Calculation: Calculate the preservative retention in kilograms per cubic meter (

kg/m ³) using the following formula:

Retention ( kg/m ³) = [(G * C) / V] * 10

Where:

G = Weight of treating solution absorbed by the block (grams)

C = Concentration of the preservative in the treating solution (percent)

V = Volume of the block (cubic centimeters)

Chemical Analysis (Optional but recommended): For a more accurate determination of

copper retention, perform chemical analysis on the treated wood samples. This can be done

using techniques such as X-ray fluorescence (XRF) spectroscopy or atomic absorption

spectroscopy (AAS) after acid digestion of the wood.[7][8]

Protocol for Fungicidal Efficacy Testing (Agar-Block
Test)
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Objective: To determine the toxic threshold of copper neodecanoate against specific wood

decay fungi.

Methodology (Adapted from standard agar-block test methods):[9]

Fungal Cultures: Obtain pure cultures of relevant wood decay fungi (e.g., a brown-rot fungus

like Gloeophyllum trabeum and a white-rot fungus like Trametes versicolor).

Wood Block Preparation: Prepare small, sterile blocks of a susceptible wood species (e.g.,

Southern Pine sapwood).

Preservative Treatment: Treat the wood blocks with a range of concentrations of copper
neodecanoate to achieve different retention levels. Include untreated control blocks.

Culture Preparation: Prepare fungal cultures in petri dishes containing a suitable growth

medium (e.g., malt extract agar).

Incubation: Place the treated and untreated wood blocks in the petri dishes with the actively

growing fungal cultures.

Incubation Period: Incubate the test assemblies in a controlled environment (e.g., 25°C and

75% relative humidity) for a specified period (typically 12 weeks).

Evaluation: After the incubation period, remove the wood blocks, carefully clean off any

surface mycelium, and determine the oven-dry weight.

Weight Loss Calculation: Calculate the percentage weight loss of each block due to fungal

decay.

Toxic Threshold Determination: The toxic threshold is the minimum preservative retention

that prevents significant weight loss (typically defined as less than 2% weight loss).

Protocol for Leaching Assessment
Objective: To determine the amount of copper that leaches from copper neodecanoate-

treated wood under simulated environmental conditions.

Methodology (Adapted from standard leaching test methods):[2][10]
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Sample Preparation: Prepare wood specimens treated with a known retention of copper
neodecanoate.

Leaching Procedure:

Place the treated wood blocks in a container with a known volume of deionized water.

The ratio of water volume to wood surface area should be standardized.

Agitate the water gently and periodically.

At specified time intervals (e.g., 6, 24, 48, 96, 144, 192 hours), collect the leachate (water)

and replace it with fresh deionized water.

Leachate Analysis: Analyze the collected leachate samples for copper content using a

suitable analytical technique such as atomic absorption spectroscopy (AAS) or inductively

coupled plasma-atomic emission spectrometry (ICP-AES).

Data Analysis: Calculate the cumulative amount of copper leached over time and express it

as a percentage of the initial copper content in the wood.

Visualizations
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Caption: Mechanism of action of copper neodecanoate in wood preservation.
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Fungicidal Efficacy Testing Workflow (Agar-Block Test)
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Caption: Experimental workflow for fungicidal efficacy testing of copper neodecanoate.
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Leaching Assessment Workflow

Prepare Treated Wood Specimens
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Caption: Experimental workflow for assessing the leaching of copper neodecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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